Cas no 849062-19-7 (3-Bromo-2,4,6-trimethylphenylboronic acid)

3-Bromo-2,4,6-trimethylphenylboronic acid structure
849062-19-7 structure
Product Name:3-Bromo-2,4,6-trimethylphenylboronic acid
CAS No:849062-19-7
MF:C9H12BBrO2
MW:242.905382156372
MDL:MFCD06798059
CID:828083
PubChem ID:16217457
Update Time:2025-04-19

3-Bromo-2,4,6-trimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2,4,6-trimethylphenyl)boronic acid
    • 3-Bromo-2,4,6-trimethylphenylboronic acid
    • E90029
    • C9H12BBrO2
    • A863890
    • CS-0188923
    • DTXSID80584398
    • AKOS015833876
    • BS-23053
    • (3-Bromo-2,4,6-trimethylphenyl)boronicacid
    • BP-11428
    • 3-Bromo-2,4,6-trimethylphenylboronic acid, 95%
    • 849062-19-7
    • MFCD06798059
    • AB29784
    • MDL： MFCD06798059
    • Inchi： 1S/C9H12BBrO2/c1-5-4-6(2)9(11)7(3)8(5)10(12)13/h4,12-13H,1-3H3
    • InChI Key： JFQLVBOLIWMAIN-UHFFFAOYSA-N
    • SMILES： BrC1=C(C)C=C(C)C(B(O)O)=C1C

Computed Properties

  • Exact Mass: 242.01100
  • Monoisotopic Mass: 242.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Melting Point: 159-164 °C(lit.)
  • PSA: 40.46000
  • LogP: 1.05410

3-Bromo-2,4,6-trimethylphenylboronic acid Security Information

  • WGK Germany：3

3-Bromo-2,4,6-trimethylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B688698-100mg
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TRC
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abcr
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abcr
AB271696-1g
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A2B Chem LLC
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A2B Chem LLC
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